Cas no 62652-38-4 (Thiazole, 4,5-dihydro-2-(phenylthio)-)
62652-38-4 structure
Product Name:Thiazole, 4,5-dihydro-2-(phenylthio)-
CAS No:62652-38-4
MF:C9H9NS2
MW:195.30445933342
CID:436436
PubChem ID:22016883
Update Time:2025-04-19
Thiazole, 4,5-dihydro-2-(phenylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Thiazole, 4,5-dihydro-2-(phenylthio)-
- 2-phenylsulfanyl-4,5-dihydro-1,3-thiazole
- 2-(Phenylsulfanyl)-4,5-dihydro-1,3-thiazole
- DTXSID80621550
- 62652-38-4
- SCHEMBL3291901
-
- Inchi: 1S/C9H9NS2/c1-2-4-8(5-3-1)12-9-10-6-7-11-9/h1-5H,6-7H2
- InChI Key: GSCAIFIGUGOYGC-UHFFFAOYSA-N
- SMILES: S1C(=NCC1)SC1C=CC=CC=1
Computed Properties
- Exact Mass: 195.01777
- Monoisotopic Mass: 195.01764164g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 63Ų
Experimental Properties
- PSA: 12.36
Thiazole, 4,5-dihydro-2-(phenylthio)- Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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